Phenylbenzamines
Phenylbenzamines are a class of organic compounds characterized by the presence of a benzene ring attached to a phenylethylamine moiety. These compounds exhibit diverse biological activities and have found applications in various fields due to their structural diversity. Structurally, they typically consist of a benzene nucleus fused with a phenylethylamine group, which can be modified at several positions to generate isomers with varying properties.
In medicinal chemistry, phenylbenzamines are of particular interest as potential therapeutic agents for treating certain conditions such as hypertension and neurodegenerative diseases. Their pharmacological actions often involve interactions with neurotransmitter systems, particularly in the regulation of acetylcholine levels. Research into these compounds continues to explore their mechanisms of action and development of more selective derivatives.
Due to their structural complexity and functional versatility, phenylbenzamines play a significant role in both academic research and pharmaceutical drug discovery efforts. Their ability to modulate various physiological processes makes them valuable tools for understanding the underlying biochemical pathways involved in disease states.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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3-chloro-n-(2-fluorobenzyl)aniline | 1019541-39-9 | C13H11ClFN |
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3-{(4-Fluoro-2-methylphenyl)aminomethyl}benzonitrile | 1021022-20-7 | C15H13FN2 |
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N-[(2-aminophenyl)methyl]-2-nitroaniline | 1221792-14-8 | C13H13N3O2 |
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N~1~-benzyl-4-nitro-1,2-benzenediamine | 66108-86-9 | C13H13N3O2 |
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N,N-Dibenzylaniline | 91-73-6 | C20H19N |
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Methyl (2E)-3-3-({4'-(dimethylamino)biphenyl-4-ylmethyl}amino)phenylacrylate | 2089427-45-0 | C25H26N2O2 |
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Benzyldimethylanilinium Chloride | 3204-68-0 | C15H18N+.Cl- |
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N-benzyl-3-chloroaniline | 50798-95-3 | C13H12NCl |
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2-{[(3-chloro-4-fluorophenyl)amino]methyl}-6-methoxyphenol | 415968-50-2 | |
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Ethyl 3-amino-4-benzyl(methyl)aminobenzoate | 1219960-75-4 | C17H20N2O2 |
Related Literature
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Yu-Wei Chen,Jian Tong,Alessandro D’Ulivo,Nelson Belzile Analyst, 2002,127, 1541-1546
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Yun Yan,Lingxiang Jiang,Jianbin Huang Phys. Chem. Chem. Phys., 2011,13, 9074-9082
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Ryo Murakami,Kenta Sakaguchi,Rikuo Tsutsumi,Takeru Tanigawa,Mitsuki Yukimune,Kazuki Nagashima,Takeshi Yanagida,Shino Sato,Satoshi Hiura,Akihiro Murayama,Fumitaro Ishikawa Nanoscale Adv., 2023,5, 1651-1663
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Haruki Mizoguchi,Masaya Seriu,Akira Sakakura Chem. Commun., 2020,56, 15545-15548
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Shaohua Jiang,Gaigai Duan,Linlin Chen,Xiaowu Hu,Yichun Ding,Chengmin Jiang,Haoqing Hou New J. Chem., 2015,39, 7797-7804
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